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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
technical specifications, and analytical methodologies for research-grade Solvent Yellow 83
(CAS No. 12239-75-7). This document aims to assist researchers in sourcing high-purity
material and employing appropriate analytical techniques for its characterization and use in
experimental settings.

Introduction to Solvent Yellow 83

Solvent Yellow 83 is a metal complex solvent dye, a class of compounds known for their high
solubility in organic solvents and excellent fastness properties.[1] It is crucial to distinguish
Solvent Yellow 83 from Pigment Yellow 83, as they are distinct chemical entities with different
CAS numbers and properties. Solvent Yellow 83 is often marketed under commercial names
such as Savinyl Yellow RLSN.[1] Its applications are primarily in industrial settings such as in
special inks, wood stains, leather finishes, and industrial paints.[1] However, its properties as a
soluble dye lend it to potential applications in a research context, such as in specialized
staining or as a component in formulations for drug delivery systems.
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Commercial Sources for Research-Grade Solvent
Yellow 83

Identifying suppliers that can provide Solvent Yellow 83 in the high purity required for research
applications is critical. While many suppliers cater to industrial needs, several vendors
specialize in research-grade chemicals.

Table 1. Commercial Suppliers of Solvent Yellow 83 (CAS 12239-75-7)

Supplier Grade/Purity Specification  Notes

A global supplier of a wide
i ) range of chemicals for the life
BOC Sciences Research Chemicals ] ]
sciences, biotech, and

pharmaceutical industries.[2]

Provides a specific purity
o ) 98 - 103% (Dye content by o
India Fine Chemicals ) range, indicating a level of
Spectral analysis) _
quality control.[3]

An exporter of Solvent Yellow
Colorants Chem Pvt Ltd High Quality 83, positioned for international
industry standards.[1]

A platform listing various
Chemsrc Not specified chemical suppliers, including
for Solvent Yellow 83.

Lists suppliers including Pylam
) - Products Co. Inc. and Clariant
World dye variety Not specified .
GmbH for "Savinyl Yellow

RLSN".[4]

Note: Researchers should always request a Certificate of Analysis (CoA) from the supplier to
verify the purity and identity of the compound before use.

Technical Specifications
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The following table summarizes the available technical data for Solvent Yellow 83. It is
important to note that these specifications are often provided by industrial suppliers and may
not fully represent the stringent requirements for all research applications.

Table 2: Technical Specifications of Solvent Yellow 83

Property Value Reference
CAS Number 12239-75-7 [5]
Chemical Class Metal Complex [5]
Physical Appearance Yellow Powder [5]
Hue Yellow [5]

Solubility (g/L)

in Butyl Cellosolve 350 [5]

in Acetone 250 [5]

in Methyl Ethyl Ketone 450 [5]

in Diacetone Alcohol 500 [5]
pH (1% solution) 6.0-8.0 [5]
Dye Content (Spectro) 98 - 103% [31[5]
Moisture Content <5% [5]
Light Fastness (Lacquer) 6-7 [5]
Alkali Fastness (Lacquer) 4-5 [5]
Acid Fastness (Lacquer) 4-5 [5]

Analytical Methodologies

Proper characterization of Solvent Yellow 83 is essential for ensuring the reliability and
reproducibility of research results. The following section outlines potential analytical methods.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of solvent dyes. While a specific,
validated method for Solvent Yellow 83 is not readily available in the public domain, a general
approach for similar solvent dyes can be adapted.

Example Experimental Protocol (Adapted for Solvent Yellow 83):

Instrumentation: A standard HPLC system with a UV-Vis detector.
e Column: Areverse-phase C18 column is often suitable for the analysis of organic dyes.

» Mobile Phase: A gradient of an organic solvent (e.g., methanol or acetonitrile) and water. For
a related compound, Solvent Yellow 33, an isocratic mobile phase of 10% water and 90%
methanol has been used.[6]

» Detection: The wavelength of maximum absorbance for Solvent Yellow 83 should be
determined using a UV-Vis spectrophotometer and set on the detector.

o Sample Preparation: Prepare a stock solution of Solvent Yellow 83 in a suitable solvent
(e.g., methanol) and dilute to an appropriate concentration for analysis. Samples should be
filtered through a 0.45 um filter before injection.[6]

Workflow for HPLC Analysis:

Sample Preparation HPLC Analysis Data Analysis
CS e oA osana) || Dilie 10 Working Concentration |——#| Filer thouigh 0.45 um fiter Emem Sample onto C18 cmuma—>ge gE‘c&;‘;’%!Eg‘y‘z"@;ﬁen‘)}—»[ﬁe\ea at Amax Eﬂtegra\e Peak Area)—»[ne‘ermme Puity (%D

Click to download full resolution via product page

Fig. 1: A generalized workflow for the HPLC analysis of Solvent Yellow 83.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is an indispensable tool for the structural elucidation and confirmation of
organic compounds. While a reference spectrum for Solvent Yellow 83 is not publicly
available, researchers should perform tH and 3C NMR analysis to confirm the identity of the
purchased material.

Considerations for NMR Analysis:

e Solvent Selection: A deuterated solvent in which Solvent Yellow 83 is highly soluble should
be chosen (e.g., DMSO-ds, CDCI3).

o Reference Standard: Tetramethylsilane (TMS) is a common internal standard for referencing
chemical shifts.

o Data Interpretation: The obtained spectra should be compared with the expected chemical
structure of a metal complex azo dye. The complexity of the spectrum will depend on the
specific ligand structure and the coordinating metal.

Logical Relationship for Structural Confirmation:
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Fig. 2: Logical workflow for the structural confirmation of Solvent Yellow 83 using NMR
spectroscopy.

Research Applications of Metal Complex Dyes

Metal complex dyes are utilized in various research fields due to their unique properties. Their
applications include:

» Textile and Materials Science: To achieve high wash and light fastness in dyed fabrics.[7]

o Analytical Chemistry: As reagents for the spectrophotometric and electrochemical
determination of metal ions.[8]

o Coordination Chemistry: The study of their synthesis, structure, and electronic properties.[9]
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* Dye-Sensitized Solar Cells (DSSCs): Certain metal complex dyes are efficient
photosensitizers for photoelectric conversion, although research is also moving towards pure
organic dyes due to the cost of precious metals.[10]

While specific research protocols for Solvent Yellow 83 are not widely published, its properties
suggest potential for use in applications requiring a soluble, stable yellow dye in organic media.
Researchers are encouraged to adapt existing protocols for similar dyes and to thoroughly
characterize the compound for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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